2-methyl-4-[1-(2,3,4,5-tetrahydro-1-benzoxepin-4-ylcarbonyl)piperidin-4-yl]pyrimidine

• IUPAC Name: [4-(2-methylpyrimidin-4-yl)piperidin-1-yl]-(2,3,4,5-tetrahydro-1-benzoxepin-4-yl)methanone
• InChI: InChI=1S/C21H25N3O2/c1-15-22-10-6-19(23-15)16-7-11-24(12-8-16)21(25)18-9-13-26-20-5-3-2-4-17(20)14-18/h2-6,10,16,18H,7-9,11-14H2,1H3
• InChI Key: SOKIQAWSQJTBJJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CC(=N1)C2CCN(CC2)C(=O)C3CCOC4=CC=CC=C4C3
• Molecular Formula: C21H25N3O2
• Molecular Weight: 351.4 g/mol

Description

Synthesis Analysis

The synthesis of related compounds often involves multistep chemical reactions including intramolecular cyclization, Friedel-Crafts cyclization, and the use of catalysts to achieve specific stereochemistry. For example, a study on the synthesis of novel 4H-pyrimido[2,1-b]benzothiazoles derivatives utilized D-(+)-10-camphorsulphonic acid as a chiral acid catalyst to achieve high enantioselectivities, indicating the importance of catalysts in the synthesis of complex pyrimidine derivatives (Bhoi et al., 2023).

Molecular Structure Analysis

The molecular structure of compounds similar to the one is characterized by specific conformations and interactions. For instance, studies have shown that pyrimidine rings can be essentially planar, and their structural stability might be influenced by hydrogen bonding and π-π stacking interactions. This suggests that the target molecule could exhibit a planar configuration in its pyrimidine component, contributing to its chemical behavior and interaction potential (Sharma et al., 2014).

Mechanism of Action

Without specific information on the intended use or biological activity of this compound, it’s difficult to predict its mechanism of action.

Safety and Hazards

The safety and hazards associated with this compound would depend on its exact structure and properties. As with all chemicals, appropriate safety precautions should be taken when handling and storing this compound.

Future Directions

The potential applications and future directions for this compound would depend on its properties and activity. If it shows promising activity in preliminary tests, it could be further optimized and studied for potential applications.